Cas no 1261455-97-3 (5-Hydroxy-2-(trifluoromethyl)mandelic acid)

• Product Name: 5-Hydroxy-2-(trifluoromethyl)mandelic acid
• CAS No: 1261455-97-3
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4962937
• Update Time: 2025-07-20

5-Hydroxy-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7F3O4/c10-9(11,12)6-2-1-4(13)3-5(6)7(14)8(15)16/h1-3,7,13-14H,(H,15,16)
• InChI Key： GULLHYQXILXSDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C(=O)O)O)O)(F)F

Computed Properties

• Exact Mass: 236.02964319 g/mol
• Monoisotopic Mass: 236.02964319 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8
• Molecular Weight: 236.14

Additional information on 5-Hydroxy-2-(trifluoromethyl)mandelic acid

Research Update on 5-Hydroxy-2-(trifluoromethyl)mandelic acid (CAS: 1261455-97-3): Synthesis, Applications, and Recent Advances

5-Hydroxy-2-(trifluoromethyl)mandelic acid (CAS: 1261455-97-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This trifluoromethyl-substituted mandelic acid derivative combines the chiral center of mandelic acid with the electron-withdrawing properties of the trifluoromethyl group, making it a valuable building block for drug discovery and medicinal chemistry.

Recent studies have focused on optimizing synthetic routes for 1261455-97-3, with particular emphasis on enantioselective synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a novel asymmetric hydrogenation approach using chiral ruthenium catalysts, achieving up to 98% enantiomeric excess. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for biological activity studies.

The pharmacological potential of 5-Hydroxy-2-(trifluoromethyl)mandelic acid has been explored in several therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its activity as a modulator of prolyl hydroxylase domain-containing enzymes (PHDs), suggesting potential applications in hypoxia-related conditions. The trifluoromethyl group appears to enhance metabolic stability while maintaining favorable pharmacokinetic properties.

Analytical characterization of 1261455-97-3 has seen significant progress, with recent work employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences. These structural insights are informing rational drug design efforts, particularly in the development of enzyme inhibitors where the compound serves as a scaffold for molecular recognition.

In material science applications, the unique properties of 5-Hydroxy-2-(trifluoromethyl)mandelic acid have been leveraged for designing liquid crystal materials with improved thermal stability. A 2024 study in Advanced Materials reported its incorporation into hydrogen-bonded supramolecular assemblies, demonstrating enhanced mesomorphic properties compared to non-fluorinated analogs.

The safety profile and toxicological characteristics of 1261455-97-3 have been systematically evaluated in recent preclinical studies. Results indicate favorable acute toxicity profiles, though comprehensive metabolic studies are still ongoing to fully characterize its biotransformation pathways and potential drug-drug interactions.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) design and further optimization of synthetic methodologies for industrial-scale production. The growing body of research on 5-Hydroxy-2-(trifluoromethyl)mandelic acid underscores its versatility as both a pharmaceutical intermediate and a biologically active compound with multiple potential therapeutic applications.